Cas no 31591-08-9 (N,N-Dimethyl-d6-acetamide)

• Product Name: N,N-Dimethyl-d6-acetamide
• CAS No: 31591-08-9
• MF: C₄H₉NO
• MW: 93.1573312282562
• MDL: MFCD01073900
• CID: 304576
• PubChem ID: 102601040
• Update Time: 2025-04-19

N,N-Dimethyl-d6-acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N-di(methyl-d3)- (8CI,9CI)
• N,N-DIMETHYL-D6-ACETAMIDE
• 31591-08-9
• CS-0567903
• N,N-bis(trideuteriomethyl)acetamide
• D99312
• N,N-dimethylacetamide-d6
• HY-W042416S1
• N,N-Dimethyl-d6-acetamide

• MDL： MFCD01073900
• Inchi： 1S/C4H9NO/c1-4(6)5(2)3/h1-3H3/i2D3,3D3
• InChI Key： FXHOOIRPVKKKFG-XERRXZQWSA-N
• SMILES： O=C(C)N(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 93.106074386g/mol
• Monoisotopic Mass: 93.106074386g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.942
• Boiling Point: 166.099 °C at 760 mmHg
• Flash Point: 63.779 °C